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Compound of Interest

Compound Name: 1-Benzyl-4-bromopiperidine

Cat. No.: B1343918

In the landscape of medicinal chemistry and drug development, the piperidine scaffold is a
ubiquitous and invaluable structural motif.[1] Its prevalence in numerous pharmaceuticals
necessitates robust and versatile synthetic strategies, often revolving around the use of N-
protected piperidine building blocks. Among these, 1-Benzyl-4-bromopiperidine and 1-Boc-4-
bromopiperidine serve as critical intermediates for introducing the piperidine core and enabling
further functionalization, typically via cross-coupling reactions.

The choice between the Benzyl (Bn) and the tert-butyloxycarbonyl (Boc) protecting group is a
pivotal decision in a synthetic campaign. It dictates the conditions for subsequent reaction
steps and the ultimate deprotection strategy. This guide provides an objective comparison of
these two key reagents, supported by experimental data and detailed protocols, to assist
researchers in making informed strategic decisions for their synthetic endeavors.

Physicochemical Properties: A Side-by-Side Look

A fundamental comparison begins with the distinct physical and chemical properties of each
compound, summarized below.
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1-Benzyl-4- o
Property L 1-Boc-4-bromopiperidine

bromopiperidine
CAS Number 301665-60-1[2] 180695-79-8
Molecular Formula C12H16BrN[2] C10H18BrNO:2
Molecular Weight 254.17 g/mol [2] 264.16 g/mol
Appearance Liquid[2] Yellow Oil / Liquid
Boiling Point Not specified 100-118 °C at 0.5 mmHg
Density Not specified 1.340 g/mL at 25 °C

o tert-butyl 4-bromopiperidine-1-

IUPAC Name 1-benzyl-4-bromopiperidine[2]

carboxylate

Synthesis of the Building Blocks

The preparation of these reagents is straightforward, typically starting from 4-bromopiperidine
or a related precursor.

1-Boc-4-bromopiperidine is commonly synthesized by treating 4-bromopiperidine hydrobromide
with di-tert-butyl dicarbonate (Bocz0) in the presence of a base, such as N,N-
diisopropylethylamine (DIPEA).[3]

1-Benzyl-4-bromopiperidine is prepared via a standard N-alkylation reaction. 4-
Bromopiperidine is treated with benzyl bromide in the presence of a suitable base like
potassium carbonate to afford the N-benzylated product.
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1-Boc-4-bromopiperidine Synthesis

4-Bromopiperidine
HBr

Bocz20, DIPEA
DCM, 0°C to RT

1-Boc-4-bromopiperidine

1-Benzyl-4-bromopiperidine Synthesis

4-Bromopiperidine

Benzyl Bromide, K2COs
Acetonitrile, Reflux

1-Benzyl-4-bromopiperidine

1-Bn-4-bromopiperidine

OR

1-Boc-4-bromopiperidine
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(e.g., Arylboronic Acid)

Heat

@-Aryl-1-(N-Protected)-piperidina

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Deprotection Logic

N-Benzyl Protected

If Boc
N-Boc Protected Strong Acid
(TFA or HCI)

Catalytic Hydrogenation
(Hz, Pd/C)

Free Piperidine
Free Piperidine

N-Protected Piperidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

